N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(2-methoxyphenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16N2O3S/c1-12-7-9-14(10-8-12)21(18,19)17-16-11-13-5-3-4-6-15(13)20-2/h3-11,17H,1-2H3/b16-11+
• InChI Key: DVEDOVARJCVQIU-LFIBNONCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=CC=C2OC
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide, also known as MMBSH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MMBSH is a hydrazide derivative that has been synthesized through a simple and efficient method.

Scientific Research Applications

Biological Activity and DNA Interaction

N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide has shown notable biological activities, including antibacterial, antifungal, and antioxidant effects. It exhibits interaction with Salmon sperm DNA, suggesting its potential in genetic and molecular biology studies. The compound demonstrates binding to SS-DNA via an intercalation mode, which supports its potential application in biochemical research involving DNA interactions and enzyme inhibition (Sirajuddin, Uddin, Ali, & Tahir, 2013).

Antibacterial and Antifungal Activity

Various studies have highlighted the antimicrobial properties of N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide and its derivatives. These compounds have shown significant antibacterial and antifungal activities, which could be beneficial for developing new antimicrobial agents (Suzana, Isnaeni, & Budiati, 2017).

Xanthine Oxidase Inhibition

Research has also demonstrated the potential of N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide in inhibiting xanthine oxidase, an enzyme involved in the metabolic pathway of purine degradation. This property suggests its application in the treatment of conditions like gout, where xanthine oxidase activity needs to be controlled (Han, Guo, & Xue, 2022).

Photodynamic Therapy and Cancer Treatment

N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide derivatives have shown promise in photodynamic therapy, particularly in treating cancer. The compound's ability to generate singlet oxygen, a reactive oxygen species, indicates its potential use as a photosensitizer in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

In the field of materials science, N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide and its derivatives have been studied for their corrosion inhibition properties. They have shown effectiveness in protecting metals like steel from corrosion, particularly in acidic environments. This application is crucial in industries where metal corrosion is a significant concern (Singh & Quraishi, 2016).

Optical and Electrochemical Properties

Studies have also explored the nonlinear optical properties and electrochemical behavior of N'-(2-methoxybenzylidene)-4-methylbenzenesulfonohydrazide derivatives. These properties are relevant in the development of optical devices and sensors, indicating potential applications in photonics and analytical chemistry (Naseema, Sujith, Manjunatha, Kalluraya, Umesh, & Rao, 2010).